3-(2-hydroxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

• IUPAC Name: 3-(2-hydroxyphenyl)-3,4-dihydro-2H-benzimidazolo[2,1-b]quinazolin-1-one
• InChI: InChI=1S/C20H15N3O2/c24-18-8-4-1-5-13(18)12-9-16-14(19(25)10-12)11-23-17-7-3-2-6-15(17)21-20(23)22-16/h1-8,11-12,24H,9-10H2
• InChI Key: UUZORSRHBQFNKT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=CN3C4=CC=CC=C4N=C3N=C21)C5=CC=CC=C5O
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

3-(2-hydroxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a useful research compound. Its molecular formula is C20H15N3O2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.116426730 g/mol and the complexity rating of the compound is 527. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of quinazolinone derivatives, including structures similar to 3-(2-hydroxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one, has been explored for their diverse biological activities. These compounds have been reported to exhibit analgesic, anti-inflammatory, anticonvulsant, and antimicrobial activities. For instance, the synthesis and analgesic activity of quinazolinone derivatives were studied, showing significant analgesic activity, highlighting their potential as pain management agents (Osarumwense Peter Osarodion, 2023). Additionally, novel quinazolinone compounds synthesized from anthranilamides and aldehydes demonstrated potential as corrosion inhibitors, indicating their utility beyond pharmaceuticals into materials science (R. Cheng, Tianjian Guo, D. Zhang-Negrerie, Yunfei Du, K. Zhao, 2013).

Antimicrobial and Antitumor Applications

Quinazolinone derivatives have been identified to possess antimicrobial and antitumor activities. Research into compounds like 2-(4-hydroxybenzyl)quinazolin-4(3H)-one from Isaria farinosa and marine fungi Penicillium oxalicum 0312F1 has led to the discovery of compounds with significant cytotoxicity against cancer cells and inhibitory activity against tobacco mosaic virus, showcasing their potential in cancer research and plant pathology (Cheng Ma, Yan Li, Shu-bin Niu, Hua Zhang, Xingzhong Liu, Y. Che, 2011); (Shuo Shen, Wei Li, Jian Wang, 2013).

Corrosion Inhibition and Material Science

The novel quinazolinone derivatives have been evaluated as corrosion inhibitors, demonstrating their effectiveness in protecting mild steel in acidic conditions. This application suggests their potential in material science for protecting metals from corrosion, contributing to longer lifespan and durability of metal-based structures (N. Errahmany, M. Rbaa, A. Abousalem, A. Tazouti, M. Galai, El Hassan El Kafssaoui, M. Touhami, B. Lakhrissi, R. Touir, 2020).